Cas no 2958-87-4 (2,3,6-Trichloroquinoxaline)

2,3,6-Trichloroquinoxaline is a chlorinated heterocyclic compound primarily used as an intermediate in the synthesis of agrochemicals and pharmaceuticals. Its quinoxaline backbone and reactive chlorine substituents make it a versatile building block for further functionalization, enabling the production of herbicides, fungicides, and other specialty chemicals. The compound exhibits high reactivity in nucleophilic substitution reactions, facilitating efficient derivatization. Its stability under standard storage conditions and well-documented synthetic pathways contribute to its reliability in industrial applications. Researchers value 2,3,6-Trichloroquinoxaline for its consistent purity and compatibility with a range of reaction conditions, making it a preferred choice for advanced chemical synthesis.

2,3,6-Trichloroquinoxaline structure

Product Name:2,3,6-Trichloroquinoxaline

CAS No:2958-87-4

MF:C₈H₃Cl₃N₂

MW:233.481818437576

MDL:MFCD00006721

CID:269057

PubChem ID:18070

Update Time:2025-06-09

2,3,6-Trichloroquinoxaline Chemical and Physical Properties

Names and Identifiers

- 2,3,6-Trichloroquinoxaline
- 2,3,6-trichloro-Quinoxaline
- Quinoxaline,2,3,6-trichloro-
- 2,3,4-TRI-O-ACETYL-BETA-L-ARABINOPYRANOSYL 2,2,2-TRICHLOROACETIMIDATE
- 2,3,6-Trichlor-chinoxalin
- 6-chloro-2,3-dichloroquinoxaline
- EINECS 220-987-3
- QUINOXALINE,2,3,6-TRICHLORO
- NSC 203052
- DTXSID7062744
- 2,6-Trichloroquinoxaline
- AKOS005074218
- SY064818
- 10E-949
- NSC203052
- QUINOXALINE, 2,3,6-TRICHLORO-
- BRN 0007313
- NS00028729
- A6A4BK2382
- CS-0095259
- 2958-87-4
- AC-28117
- Quinoxaline,3,6-trichloro-
- 4-23-00-01231 (Beilstein Handbook Reference)
- MFCD00006721
- 2,3,6-Trichloroquinoxaline, AldrichCPR
- NSC-203052
- FT-0609474
- SCHEMBL404069
- A819970
- DTXCID7038022
- DB-047609
- MDL： MFCD00006721
- Inchi： 1S/C8H3Cl3N2/c9-4-1-2-5-6(3-4)13-8(11)7(10)12-5/h1-3H
- InChI Key： GZEGFNCRZUGIOB-UHFFFAOYSA-N
- SMILES： ClC1C=CC2C(C=1)=NC(=C(N=2)Cl)Cl

Computed Properties

Exact Mass: 231.93600
Monoisotopic Mass: 231.936181
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 190
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3.8
Topological Polar Surface Area: 25.8

Experimental Properties

Color/Form: Not available
Density: 1.600
Melting Point: 143-144 ºC
Boiling Point: 294.7°C at 760 mmHg
Flash Point: 160°C
Refractive Index: 1.6000 (estimate)
PSA: 25.78000
LogP: 3.59000
Solubility: Not available

2,3,6-Trichloroquinoxaline Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P261-P280-P305+P351+P338
Hazard Category Code： 36/37/38
Safety Instruction： 37/39-26-24/25
Hazardous Material Identification：
Storage Condition：Sealed in dry,2-8°C
Safety Term：S26;S37/39
Risk Phrases：R36/37/38

2,3,6-Trichloroquinoxaline Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,3,6-Trichloroquinoxaline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T303354-250mg	2,3,6-Trichloroquinoxaline	2958-87-4	98%	250mg	¥428.90	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T303354-100mg	2,3,6-Trichloroquinoxaline	2958-87-4	98%	100mg	¥245.90	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T303354-5g	2,3,6-Trichloroquinoxaline	2958-87-4	98%	5g	¥3347.90	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T303354-1g	2,3,6-Trichloroquinoxaline	2958-87-4	98%	1g	¥1071.90	2023-08-31
Fluorochem	227627-250mg	2,3,6-Trichloroquinoxaline	2958-87-4	95%	250mg	￡61.00	2022-02-28
Fluorochem	227627-1g	2,3,6-Trichloroquinoxaline	2958-87-4	95%	1g	￡106.00	2022-02-28
Fluorochem	227627-5g	2,3,6-Trichloroquinoxaline	2958-87-4	95%	5g	￡317.00	2022-02-28
Fluorochem	227627-25g	2,3,6-Trichloroquinoxaline	2958-87-4	95%	25g	￡1108.00	2022-02-28
Chemenu	CM141942-5g	2,3,6-Trichloroquinoxaline	2958-87-4	98%	5g	$263	2021-08-05
Chemenu	CM141942-10g	2,3,6-Trichloroquinoxaline	2958-87-4	98%	10g	$458	2021-08-05

2,3,6-Trichloroquinoxaline Suppliers

Amadis Chemical Company Limited

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(CAS:2958-87-4)2,3,6-Trichloroquinoxaline

Order Number:A819970

Stock Status:in Stock

Quantity:5.0g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:09

Price ($):241.0

Email:sales@amadischem.com

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2,3,6-Trichloroquinoxaline Related Literature

1. 274. Synthetic antimalarials. Part XXXIX. Dialkylaminoalkylaminoquinoxalines

A. F. Crowther,F. H. S. Curd,D. G. Davey,G. J. Stacey J. Chem. Soc. 1949 1260
2. 157. Synthetic antimalarials. Part XXVII. Some derivatives of phthalazine, quinoxaline, and isoquinoline

Robert D. Haworth,Stanley Robinson J. Chem. Soc. 1948 777
3. 223. Quinoxalines and related compounds. Part VI. Substitution of 2,3-dihydroxyquinoxaline and its 1,4-dimethyl derivative

G. W. H. Cheeseman J. Chem. Soc. 1962 1170
4. 275. Synthetic antimalarials. Part XL. The effect of variation of substituents in 2-chloro-3-β-diethylaminoethylaminoquinoxaline

F. H. S. Curd,D. G. Davey,G. J. Stacey J. Chem. Soc. 1949 1271

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